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Compound of Interest

Compound Name: Dodecyl hydrogen sulfate

Cat. No.: B086445

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Dodecyl Hydrogen Sulfate (also known as Sodium Dodecyl Sulfate or SDS), a
common anionic surfactant used in various laboratory applications. Adherence to these
procedures is critical to minimize risks and ensure operational integrity.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling Dodecyl Hydrogen Sulfate, a thorough understanding and implementation of
safety protocols are non-negotiable. The primary hazards associated with this chemical include
skin irritation, serious eye damage, and respiratory irritation.[1][2][3] It is also a flammable solid.

[1](21(3]

Required Personal Protective Equipment (PPE):
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PPE Category Item

Specification

Eye Protection Safety Goggles

Chemical splash goggles that
meet OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[4]

Hand Protection Gloves

Nitrile rubber gloves are
recommended.[1][2][5]

Body Protection Lab Coat

A fully buttoned lab coat is
required to prevent skin

exposure.[1][2]

Respiratory Protection Respirator

In situations where dust may
be generated and ventilation is
inadequate, a NIOSH or
European Standard EN 149
approved respirator should be
used.[4][5]

It is imperative to wash hands thoroughly after handling the substance and before leaving the

laboratory.[3][6]

Quantitative Safety Data

The following table summarizes key quantitative safety data for Dodecyl Hydrogen Sulfate.

This information is critical for risk assessment and emergency preparedness.
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Data Point Value Species Reference
Oral LD50 1,288 mg/kg Rat [1112]
Dermal LD50 580 mg/kg Rabbit [1][2]
_ > 3,900 mg/m3 (1-hour
Inhalation LC50 Rat [11[2]
exposure)
Flash Point 170 °C /338 °F N/A [5]
Autoignition
310.5°C/590.9 °F N/A [5]
Temperature

Operational Plan: From Handling to Disposal

A systematic approach to handling Dodecyl Hydrogen Sulfate is crucial for maintaining a safe
and efficient workflow.

Step 1: Preparation and Engineering Controls

Work in a well-ventilated area, preferably within a certified laboratory chemical fume hood.[1]

[2]

Ensure that an eyewash station and safety shower are readily accessible.[7]

Keep the container tightly closed when not in use.[1][2]

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other
ignition sources.[1][2]

Avoid contact with strong oxidizing agents.[4]

Step 2: Handling and Use

o Wear the appropriate PPE as detailed in the table above.
e Minimize dust generation during handling.[4]

e Do not eat, drink, or smoke in the area where the chemical is handled.[6][8]
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Step 3: Spill Management

o Small Spills: For small spills that can be cleaned up in under 10 minutes by trained
personnel, use appropriate PPE, and sweep or vacuum the material into a suitable, sealed
disposal container.[1][2] Avoid generating dust.[9]

e Large Spills: In the event of a large spill, immediately evacuate the area, secure it, and
contact the appropriate emergency response team (e.g., Environmental Health & Safety).[2]

Step 4: First Aid Procedures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station and seek medical attention.[1][2]

» Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water
for at least 15 minutes.[2] Seek medical attention if irritation persists.[7]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration
and seek medical attention.[3]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[10]

Step 5: Waste Disposal

o Dodecyl Hydrogen Sulfate waste, at concentrations of 1% or greater, must be managed as
hazardous waste.[1][2]

o Collect waste in a compatible, sealed, and properly labeled container.[2]

e Solutions with a concentration of less than 1% may be eligible for drain disposal, but always
consult your institution's specific guidelines and local regulations first.[1][2]

» Dispose of the waste through an approved waste disposal plant or your institution's chemical
waste program.[11]

Experimental Workflow and Safety Protocol
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Caption: Workflow for Safe Handling and Disposal of Dodecyl Hydrogen Sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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